Cas no 78196-46-0 (3-Amino-4-(dimethylamino)benzoic acid)

• Product Name: 3-Amino-4-(dimethylamino)benzoic acid
• CAS No: 78196-46-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD11556387
• CID: 4716990
• PubChem ID: 22096613
• Update Time: 2025-10-24

3-Amino-4-(dimethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(dimethylamino)benzoic acid
• STK513461
• BBL002729
• 3-Amino-4-dimethylamino-benzoic acid
• BB 0246401
• T8178
• 3-Amino-4-(dimethylamino)benzoic acid

• MDL： MFCD11556387
• Inchi： 1S/C9H12N2O2/c1-11(2)8-4-3-6(9(12)13)5-7(8)10/h3-5H,10H2,1-2H3,(H,12,13)
• InChI Key： PGLQAQBVQZBKGD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)N(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-4-(dimethylamino)benzoic acid

3-Amino-4-(dimethylamino)benzoic acid (CAS No. 78196-46-0): A Comprehensive Overview

3-Amino-4-(dimethylamino)benzoic acid (CAS No. 78196-46-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound, also known as 3-amino-4-dimethylaminobenzoic acid, is characterized by its unique chemical structure, which includes an amino group, a dimethylamino group, and a carboxylic acid group attached to a benzene ring. These functional groups endow the molecule with a range of interesting properties and potential applications.

The chemical structure of 3-Amino-4-(dimethylamino)benzoic acid is represented by the formula C₉H₁₁NO₃. The presence of the amino and dimethylamino groups imparts basicity to the molecule, while the carboxylic acid group provides acidic properties. This dual functionality makes 3-Amino-4-(dimethylamino)benzoic acid an excellent candidate for various chemical reactions and biological interactions.

In recent years, 3-Amino-4-(dimethylamino)benzoic acid has been extensively studied for its potential applications in drug development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to form stable derivatives and its compatibility with various functional groups make it a valuable building block in the design of novel drugs. For instance, researchers have explored its use in the development of antibiotics, anti-inflammatory agents, and antiviral compounds.

A notable study published in the *Journal of Medicinal Chemistry* highlighted the potential of 3-Amino-4-(dimethylamino)benzoic acid as a precursor for synthesizing new classes of antibiotics. The study demonstrated that derivatives of this compound exhibited potent antibacterial activity against both gram-positive and gram-negative bacteria. This finding opens up new avenues for addressing the growing challenge of antibiotic resistance.

Beyond pharmaceutical applications, 3-Amino-4-(dimethylamino)benzoic acid has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use in the development of polymeric materials and coatings. Researchers have investigated its incorporation into polymer matrices to enhance their mechanical properties and stability. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and separation.

In the realm of analytical chemistry, 3-Amino-4-(dimethylamino)benzoic acid has been used as a derivatizing agent for enhancing the detection sensitivity of various analytes. Its reactivity with certain functional groups allows for the formation of fluorescent or chromophoric derivatives, which can be detected using spectroscopic techniques such as UV-Vis and fluorescence spectroscopy. This property has been leveraged in the development of sensitive analytical methods for environmental monitoring and clinical diagnostics.

The synthesis of 3-Amino-4-(dimethylamino)benzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-nitroaniline with dimethylamine followed by reduction to form the amino group and subsequent esterification to introduce the carboxylic acid group. Another approach involves starting from 3-amino-4-chlorobenzoic acid, which is then subjected to nucleophilic substitution with dimethylamine. These synthetic strategies provide researchers with flexible options for large-scale production and optimization.

The safety profile of 3-Amino-4-(dimethylamino)benzoic acid is an important consideration in its application. While it is generally considered safe when handled properly, precautions should be taken to avoid exposure to skin and eyes, as well as inhalation of dust or vapor. Proper personal protective equipment (PPE) such as gloves, goggles, and respirators should be used during handling. Additionally, storage conditions should be controlled to prevent degradation or contamination.

In conclusion, 3-Amino-4-(dimethylamino)benzoic acid (CAS No. 78196-46-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.